Cas no 66512-75-2 ((2R,2'S)-)

• Product Name: (2R,2'S)-
• CAS No: 66512-75-2
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• CID: 2001408
• PubChem ID: 14889929
• Update Time: 2025-04-21

(2R,2'S)- Chemical and Physical Properties

Names and Identifiers

• (2R,2'S)-
• S-(2-Carboxypropyl-)cystein
• beta-Isobuteine
• (2R,2'S)-Isobuteine
• 3-(2-amino-2-carboxyethyl)sulanyl-2-methylpropanoic acid
• CHEBI:172450
• SCHEMBL6233758
• 2-AMINO-3-[(2-CARBOXY-2-METHYLETHYL)SULFANYL]PROPANOIC ACID
• S-(2-Carboxypropyl)-D-cysteine
• DTXSID40792331
• 66512-75-2

• Inchi： 1S/C7H13NO4S/c1-4(6(9)10)2-13-3-5(8)7(11)12/h4-5H,2-3,8H2,1H3,(H,9,10)(H,11,12)
• InChI Key： QSPWUNSFUXUUDG-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)N)CC(C(=O)O)C

Computed Properties

• Exact Mass: 207.05652907g/mol
• Monoisotopic Mass: 207.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cysteine and derivatives